Cas no 1346687-09-9 ((6-Bromo-[2,3'-bipyridin]-5'-yl)methanamine)

(6-Bromo-[2,3'-bipyridin]-5'-yl)methanamine is a heterocyclic organic compound featuring a bipyridine core with a bromine substituent at the 6-position and an aminomethyl group at the 5'-position. This structure offers versatile reactivity, making it valuable as a key intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enables further functionalization via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the primary amine group provides an anchor point for amide bond formation or reductive amination. Its rigid bipyridine scaffold contributes to metal coordination properties, potentially useful in catalyst design. The compound's balanced lipophilicity and molecular weight (~264.1 g/mol) enhance its utility in drug discovery for fragment-based approaches or as a building block for bioactive molecules targeting kinase or receptor modulation.
(6-Bromo-[2,3'-bipyridin]-5'-yl)methanamine structure
1346687-09-9 structure
Product Name:(6-Bromo-[2,3'-bipyridin]-5'-yl)methanamine
CAS No:1346687-09-9
MF:C11H10BrN3
MW:264.121201038361
CID:1034670
PubChem ID:71301587
Update Time:2025-07-02

(6-Bromo-[2,3'-bipyridin]-5'-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (6-Bromo-[2,3'-bipyridin]-5'-yl)methanamine
    • (6-Bromo-[2,3'-bipyridin]-5'-yl)methamine
    • [5-(6-bromopyridin-2-yl)pyridin-3-yl]methanamine
    • 1-(6-Bromo[2,3'-bipyridin]-5'-yl)methanamine
    • DTXSID70744404
    • 1346687-09-9
    • C11H10BrN3
    • Inchi: 1S/C11H10BrN3/c12-11-3-1-2-10(15-11)9-4-8(5-13)6-14-7-9/h1-4,6-7H,5,13H2
    • InChI Key: JWFBDFACDRALLV-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C2C=NC=C(CN)C=2)=N1

Computed Properties

  • Exact Mass: 263.00581g/mol
  • Monoisotopic Mass: 263.00581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 51.8Ų

(6-Bromo-[2,3'-bipyridin]-5'-yl)methanamine Pricemore >>

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